Cas no 197445-65-1 (3-methyl-4-(morpholin-4-yl)benzoic acid)

3-Methyl-4-(morpholin-4-yl)benzoic acid is a versatile benzoic acid derivative featuring a morpholine substituent at the 4-position and a methyl group at the 3-position of the aromatic ring. This compound is particularly valued in medicinal chemistry and pharmaceutical research due to its dual functionality: the carboxylic acid group allows for further derivatization or salt formation, while the morpholine moiety enhances solubility and bioavailability. Its structural motif is commonly employed in the design of kinase inhibitors and other bioactive molecules, making it a useful intermediate in drug discovery. The compound exhibits good stability under standard conditions and can be readily purified via crystallization. Its well-defined synthetic route ensures consistent quality for research applications.
3-methyl-4-(morpholin-4-yl)benzoic acid structure
197445-65-1 structure
Product Name:3-methyl-4-(morpholin-4-yl)benzoic acid
CAS No:197445-65-1
MF:C12H15NO3
MW:221.252403497696
MDL:MFCD08445782
CID:1086650
PubChem ID:18475723
Update Time:2025-07-02

3-methyl-4-(morpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-morpholinobenzoic acid
    • 3-methyl-4-morpholin-4-ylbenzoic acid
    • 3-methyl-4-(4-morpholinyl)benzoic acid(SALTDATA: FREE)
    • 3-Methyl-4-morpholin-4-yl-benzoic acid
    • CHEMBRDG-BB 9021801
    • 3-METHYL-4-(4-MORPHOLINYL)BENZOIC ACID
    • 3-Methyl-4-Morpholin-4-Yl-Benzoic Acid(WX612162)
    • 3-methyl-4-(morpholin-4-yl)benzoic acid
    • SCHEMBL2772004
    • AKOS000100723
    • CS-0118846
    • 3-methyl-4-morpholin-4-yl-benzoic acid, AldrichCPR
    • Benzoic acid, 3-methyl-4-(4-morpholinyl)-
    • 197445-65-1
    • Z959338432
    • DTXSID50594222
    • DA-08594
    • XHA44565
    • STL412392
    • AS-65035
    • 3-Methyl-4-morpholinobenzoicacid
    • WFJKSKWRBZDCKE-UHFFFAOYSA-N
    • EN300-247972
    • MFCD08445782
    • MDL： MFCD08445782
    • Inchi： 1S/C12H15NO3/c1-9-8-10(12(14)15)2-3-11(9)13-4-6-16-7-5-13/h2-3,8H,4-7H2,1H3,(H,14,15)
    • InChI Key： WFJKSKWRBZDCKE-UHFFFAOYSA-N
    • SMILES： O1CCN(C2C=CC(C(=O)O)=CC=2C)CC1

Computed Properties

  • Exact Mass: 221.10500
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.218
  • Boiling Point: 416.2°C at 760 mmHg
  • Flash Point: 205.5°C
  • Refractive Index: 1.572
  • PSA: 49.77000
  • LogP: 1.59480

3-methyl-4-(morpholin-4-yl)benzoic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methyl-4-(morpholin-4-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN13100-1 G
3-methyl-4-(morpholin-4-yl)benzoic acid
 197445-65-1 95%
1g
 ¥ 250.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN13100-5 G
3-methyl-4-(morpholin-4-yl)benzoic acid
 197445-65-1 95%
5g
 ¥ 765.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN13100-10 G
3-methyl-4-(morpholin-4-yl)benzoic acid
 197445-65-1 95%
10g
 ¥ 1,273.00 2021-05-07
Alichem
A019104340-25g
3-Methyl-4-morpholin-4-yl-benzoic acid
 197445-65-1 95%
25g
 $361.00 2023-09-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN13100-1G
3-methyl-4-(morpholin-4-yl)benzoic acid
 197445-65-1 95%
1g
 ￥ 250.00 2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN13100-5G
3-methyl-4-(morpholin-4-yl)benzoic acid
 197445-65-1 95%
5g
 ￥ 765.00 2023-03-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN13100-10G
3-methyl-4-(morpholin-4-yl)benzoic acid
 197445-65-1 95%
10g
 ￥ 1,273.00 2023-03-06
TRC
M725440-5mg
3-Methyl-4-morpholin-4-yl-benzoic Acid
 197445-65-1
5mg
 $ 50.00 2022-06-03
TRC
M725440-10mg
3-Methyl-4-morpholin-4-yl-benzoic Acid
 197445-65-1
10mg
 $ 65.00 2022-06-03
TRC
M725440-50mg
3-Methyl-4-morpholin-4-yl-benzoic Acid
 197445-65-1
50mg
 $ 95.00 2022-06-03

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